Cas no 1479717-93-5 (2-[(thiolan-3-yl)amino]propane-1,3-diol)

• Product Name: 2-[(thiolan-3-yl)amino]propane-1,3-diol
• CAS No: 1479717-93-5
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 4770228
• PubChem ID: 65315033
• Update Time: 2026-02-26

2-[(thiolan-3-yl)amino]propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-((Tetrahydrothiophen-3-yl)amino)propane-1,3-diol
• 2-[(thiolan-3-yl)amino]propane-1,3-diol

• Inchi： 1S/C7H15NO2S/c9-3-7(4-10)8-6-1-2-11-5-6/h6-10H,1-5H2
• InChI Key： OXERDQNXWAMXGB-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NC(CO)CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 109
• XLogP3: -0.7
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-[(thiolan-3-yl)amino]propane-1,3-diol

Latest Research Insights on 2-[(thiolan-3-yl)amino]propane-1,3-diol (CAS: 1479717-93-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-[(thiolan-3-yl)amino]propane-1,3-diol (CAS: 1479717-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 2-[(thiolan-3-yl)amino]propane-1,3-diol as a versatile scaffold in medicinal chemistry. Its structure, featuring both amino and diol functional groups, allows for diverse modifications, making it a promising candidate for the development of novel bioactive compounds. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways.

In terms of biological activity, investigations have revealed that derivatives of 2-[(thiolan-3-yl)amino]propane-1,3-diol exhibit notable interactions with cellular targets. A 2024 study in ACS Chemical Biology reported that certain analogs of this compound show potent inhibitory effects on specific enzymes involved in inflammatory responses, suggesting potential applications in treating autoimmune diseases. The mechanism of action appears to involve allosteric modulation of target proteins, a finding that could open new avenues in drug design.

The pharmacological profile of 2-[(thiolan-3-yl)amino]propane-1,3-diol has also been explored in recent preclinical trials. Data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and tissue penetration. However, researchers note that further optimization of the molecular structure may be necessary to enhance selectivity and reduce potential off-target effects.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-[(thiolan-3-yl)amino]propane-1,3-diol and its derivatives. A 2023 publication in Organic Process Research & Development described an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. These methodological improvements are crucial for scaling up production for potential clinical applications.

Looking forward, the research community anticipates that 2-[(thiolan-3-yl)amino]propane-1,3-diol will continue to be a focus of investigation, particularly in the development of targeted therapies. Its structural flexibility and demonstrated biological activity make it a valuable template for drug discovery programs. Current research efforts are exploring its potential in combination therapies and as part of drug conjugates for improved delivery to specific tissues.

In conclusion, the growing body of research on 2-[(thiolan-3-yl)amino]propane-1,3-diol (CAS: 1479717-93-5) underscores its importance as a promising chemical entity in pharmaceutical development. While challenges remain in optimizing its therapeutic potential, the compound's unique properties and demonstrated biological activities position it as a significant focus for future research in chemical biology and drug discovery.